3-hydroxy-24-methylcholesta-5,8,22-trien-7-one
3-hydroxy-24-methylcholesta-5,8,22-trien-7-one
Brand Name:
Vulcanchem
CAS No.:
121714-75-8
VCID:
VC0038059
InChI:
InChI=1S/C28H42O2/c1-17(2)18(3)7-8-19(4)22-9-10-23-26-24(12-14-28(22,23)6)27(5)13-11-21(29)15-20(27)16-25(26)30/h7-8,16-19,21-23,29H,9-15H2,1-6H3/b8-7+/t18?,19-,21?,22-,23+,27+,28-/m1/s1
SMILES:
CC(C)C(C)C=CC(C)C1CCC2C1(CCC3=C2C(=O)C=C4C3(CCC(C4)O)C)C
Molecular Formula:
C28H42O2
Molecular Weight:
410.6 g/mol
3-hydroxy-24-methylcholesta-5,8,22-trien-7-one
CAS No.: 121714-75-8
Main Products
VCID: VC0038059
Molecular Formula: C28H42O2
Molecular Weight: 410.6 g/mol
| CAS No. | 121714-75-8 |
|---|---|
| Product Name | 3-hydroxy-24-methylcholesta-5,8,22-trien-7-one |
| Molecular Formula | C28H42O2 |
| Molecular Weight | 410.6 g/mol |
| IUPAC Name | (10S,13R,14R,17R)-17-[(E,2R)-5,6-dimethylhept-3-en-2-yl]-3-hydroxy-10,13-dimethyl-1,2,3,4,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-7-one |
| Standard InChI | InChI=1S/C28H42O2/c1-17(2)18(3)7-8-19(4)22-9-10-23-26-24(12-14-28(22,23)6)27(5)13-11-21(29)15-20(27)16-25(26)30/h7-8,16-19,21-23,29H,9-15H2,1-6H3/b8-7+/t18?,19-,21?,22-,23+,27+,28-/m1/s1 |
| Standard InChIKey | UOHNARRKDSHFLD-WNLIGAPNSA-N |
| Isomeric SMILES | C[C@H](/C=C/C(C)C(C)C)[C@H]1CC[C@@H]2[C@@]1(CCC3=C2C(=O)C=C4[C@@]3(CCC(C4)O)C)C |
| SMILES | CC(C)C(C)C=CC(C)C1CCC2C1(CCC3=C2C(=O)C=C4C3(CCC(C4)O)C)C |
| Canonical SMILES | CC(C)C(C)C=CC(C)C1CCC2C1(CCC3=C2C(=O)C=C4C3(CCC(C4)O)C)C |
| Synonyms | 3-hydroxy-24-methylcholesta-5,8,22-trien-7-one HMCTO |
| PubChem Compound | 6439097 |
| Last Modified | Nov 11 2021 |
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